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Compound Name: 3-Hydroxy Midostaurin-13C6

Cat. No.: B13838545 Get Quote

An In-depth Technical Guide to Commercially Available 3-Hydroxy Midostaurin-¹³C₆ Standards

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Hydroxy Midostaurin-¹³C₆, a

critical stable isotope-labeled internal standard for the bioanalysis of Midostaurin and its

metabolites. This document outlines the commercial availability, technical specifications,

biochemical context, and detailed analytical methodologies relevant to its application in

research and drug development.

Introduction
Midostaurin (PKC412) is a multi-targeted kinase inhibitor approved for the treatment of acute

myeloid leukemia (AML) with FMS-like tyrosine kinase 3 (FLT3) mutations and advanced

systemic mastocytosis (SM).[1][2][3] For robust pharmacokinetic and therapeutic drug

monitoring studies, a precise and accurate quantification of Midostaurin and its active

metabolites in biological matrices is essential. The primary metabolic pathway of Midostaurin

involves the hepatic cytochrome P450 enzyme CYP3A4, which produces two major active

metabolites: CGP62221 (via O-demethylation) and CGP52421 (3-Hydroxy Midostaurin).[4][5][6]

The use of a stable isotope-labeled internal standard, such as 3-Hydroxy Midostaurin-¹³C₆, is

the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to the

analyte, but its mass is shifted, allowing it to co-elute and be distinguished by the mass
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spectrometer. This corrects for variations in sample preparation, matrix effects, and instrument

response, ensuring the highest level of accuracy and precision in analytical results.

Commercial Availability and Specifications
3-Hydroxy Midostaurin-¹³C₆ is available from various specialized chemical suppliers that

provide reference standards for research purposes. The following tables summarize the typical

product specifications compiled from commercial suppliers.

Table 1: General Product Information

Parameter Description

Product Name 3-Hydroxy Midostaurin-¹³C₆

Synonyms CGP52421-¹³C₆, Midostaurin Metabolite-¹³C₆

Intended Use
For research and analytical applications only.

Not for human or animal consumption.

Table 2: Chemical and Physical Properties

Property Specification Source

Molecular Formula C₂₉¹³C₆H₃₀N₄O₅ [7]

Molecular Weight ~592.6 g/mol [7]

Isotopic Enrichment Typically ≥99% for ¹³C Supplier Dependent

Chemical Purity Typically >95-98% Supplier Dependent

Appearance Solid (e.g., Off-White to Yellow) Supplier Dependent

Long-term Storage
Store at -20°C in a well-closed

container
[8]

Handling Condition
Handle at room temperature

(25-30°C)
[8]
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Note: Specific details such as lot number, exact purity, and isotopic enrichment are provided in

the Certificate of Analysis (CoA) from the supplier.

Biochemical Context and Mechanism of Action
Metabolism of Midostaurin
Midostaurin is extensively metabolized in the liver, primarily by the CYP3A4 enzyme.[6][9] This

process leads to the formation of two major pharmacologically active metabolites that

contribute to the overall therapeutic effect. The diagram below illustrates this primary metabolic

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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